(3S*,4R*)-3-methoxy-1-[3-(5-methyl-1H-tetrazol-1-yl)benzoyl]piperidin-4-amine

• IUPAC Name: [(3S,4R)-4-amino-3-methoxypiperidin-1-yl]-[3-(5-methyltetrazol-1-yl)phenyl]methanone
• InChI: InChI=1S/C15H20N6O2/c1-10-17-18-19-21(10)12-5-3-4-11(8-12)15(22)20-7-6-13(16)14(9-20)23-2/h3-5,8,13-14H,6-7,9,16H2,1-2H3/t13-,14+/m1/s1
• InChI Key: MAAFODSPURGWQS-KGLIPLIRSA-N
• Canonical SMILES: CC1=NN=NN1C2=CC=CC(=C2)C(=O)N3CCC(C(C3)OC)N
• Isomeric SMILES: CC1=NN=NN1C2=CC=CC(=C2)C(=O)N3CC[C@H]([C@H](C3)OC)N
• Molecular Formula: C15H20N6O2
• Molecular Weight: 316.36 g/mol

Description

(3S*,4R*)-3-methoxy-1-[3-(5-methyl-1H-tetrazol-1-yl)benzoyl]piperidin-4-amine is a synthetic compound that belongs to the class of piperidinyl benzamides. It has been studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of (3S*,4R*)-3-methoxy-1-[3-(5-methyl-1H-tetrazol-1-yl)benzoyl]piperidin-4-amine is not fully understood. However, it is believed to act as a partial agonist at the dopamine D2 receptor and the serotonin 5-HT1A receptor. This results in the modulation of neurotransmitter release, particularly dopamine and serotonin, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase dopamine and serotonin release in certain brain regions, which can result in the modulation of mood and behavior. Additionally, it has been shown to have potential as a treatment for drug addiction and depression.

Advantages and Limitations for Lab Experiments

One advantage of using (3S*,4R*)-3-methoxy-1-[3-(5-methyl-1H-tetrazol-1-yl)benzoyl]piperidin-4-amine in lab experiments is its potential as a treatment for drug addiction and depression. Additionally, its affinity for the dopamine D2 receptor and the serotonin 5-HT1A receptor make it a useful tool for studying the regulation of mood and behavior. However, one limitation is that its exact mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of (3S*,4R*)-3-methoxy-1-[3-(5-methyl-1H-tetrazol-1-yl)benzoyl]piperidin-4-amine. One direction is to further investigate its potential as a treatment for drug addiction and depression. Additionally, further studies could be conducted to better understand its mechanism of action and its effects on neurotransmitter release. Finally, studies could be conducted to investigate its potential as a tool for studying the regulation of mood and behavior.

Synthesis Methods

The synthesis of (3S*,4R*)-3-methoxy-1-[3-(5-methyl-1H-tetrazol-1-yl)benzoyl]piperidin-4-amine involves several steps. The first step involves the reaction of 3-(5-methyl-1H-tetrazol-1-yl)benzoic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with (3S*,4R*)-3-methoxy-4-(aminomethyl)piperidine to form the desired compound.

Scientific Research Applications

(3S*,4R*)-3-methoxy-1-[3-(5-methyl-1H-tetrazol-1-yl)benzoyl]piperidin-4-amine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for the dopamine D2 receptor and the serotonin 5-HT1A receptor, which are both involved in the regulation of mood and behavior. Additionally, it has been shown to have potential as a treatment for drug addiction and depression.